Cas no 20729-41-3 (Ethanimine (9CI))

• Product Name: Ethanimine (9CI)
• CAS No: 20729-41-3
• MF: C₂H₅N
• MW: 43.067800283432
• CID: 255697
• PubChem ID: 140746
• Update Time: 2025-04-19

Ethanimine (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanimine (9CI)
• ethanimine
• Q5403008
• Acetaldimine
• NS00123532
• CH3CH=NH
• DTXSID20865279
• 20729-41-3
• (1Z)-ethanimine

• Inchi： 1S/C2H5N/c1-2-3/h2-3H,1H3
• InChI Key： MPAYEWNVIPXRDP-UHFFFAOYSA-N
• SMILES： N=CC

Computed Properties

• Exact Mass: 43.04225
• Monoisotopic Mass: 43.042199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: -0.2

Experimental Properties

• Density: 0.72
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.372
• PSA: 23.85